Cas no 1936058-71-7 (2-(oxan-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(oxan-3-yl)ethane-1-sulfonyl chloride
• CAS No: 1936058-71-7
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• MDL: MFCD30262236
• CID: 4630494
• PubChem ID: 130757865
• Update Time: 2025-07-23

2-(oxan-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-3-yl)ethane-1-sulfonyl chloride

• MDL： MFCD30262236
• Inchi： 1S/C7H13ClO3S/c8-12(9,10)5-3-7-2-1-4-11-6-7/h7H,1-6H2
• InChI Key： NVTPDZBZTJLKSZ-UHFFFAOYSA-N
• SMILES： C1OCCCC1CCS(Cl)(=O)=O

Additional information on 2-(oxan-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(oxan-3-yl)ethane-1-sulfonyl chloride (CAS No. 1936058-71-7) and Its Applications in Modern Chemical Biology

2-(oxan-3-yl)ethane-1-sulfonyl chloride, identified by the chemical compound identifier CAS No. 1936058-71-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl chloride functional group attached to an ethyl chain that is further substituted with an oxygen-containing heterocyclic ring, presents a unique molecular architecture that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-(oxan-3-yl)ethane-1-sulfonyl chloride consists of a sulfonyl chloride moiety at one end of the ethyl chain, which is highly reactive and facilitates nucleophilic substitution reactions. The presence of an oxygenated heterocyclic ring, specifically an oxane ring (a three-membered cycloether), introduces additional conformational flexibility and potential for interactions with biological targets. This combination of features has positioned the compound as a versatile building block in medicinal chemistry and drug discovery programs.

In recent years, the demand for novel sulfonamide derivatives has surged due to their broad spectrum of biological activities. Sulfonamides are known for their role as antimicrobial agents, diuretics, and inhibitors of various enzymes and receptors. The sulfonyl chloride derivative of 2-(oxan-3-yl)ethane-1-sulfonyl chloride can be readily converted into sulfonamides through nucleophilic aromatic substitution or aliphatic substitution reactions, making it a crucial intermediate in the synthesis of these pharmacologically relevant compounds.

One of the most compelling aspects of 2-(oxan-3-yl)ethane-1-sulfonyl chloride is its utility in the development of targeted therapies. Researchers have leveraged its reactivity to create sulfonamides that exhibit inhibitory effects on specific biological pathways. For instance, studies have demonstrated its potential in designing inhibitors targeting enzymes involved in cancer metabolism and inflammation. The oxane ring substituent not only enhances solubility but also modulates electronic properties, allowing for fine-tuning of binding affinities to biological targets.

The synthesis of 2-(oxan-3-yl)ethane-1-sulfonyl chloride typically involves the reaction of ethylene oxide with a sulfonyl halide precursor, followed by functional group manipulation to introduce the oxane ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. These improvements have been instrumental in accelerating drug discovery pipelines, particularly for projects requiring complex sulfonamide scaffolds.

Recent breakthroughs in computational chemistry have further enhanced the utility of 2-(oxan-3-yl)ethane-1-sulfonyl chloride. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity, guiding the design of next-generation sulfonamide-based drugs. These computational approaches complement experimental efforts, providing a synergistic framework for rational drug design.

The pharmaceutical industry has shown particular interest in 2-(oxan-3-yl)ethane-1-sulfonyl chloride due to its potential as a precursor for novel therapeutics. Its ability to undergo facile derivatization into diverse sulfonamide structures has made it a staple in many synthetic libraries used for high-throughput screening (HTS). This has led to the identification of several lead compounds with promising preclinical profiles, particularly in oncology and immunology.

Moreover, the environmental profile of 2-(oxan-3-yl)ethane-1-sulfonyl chloride has been carefully evaluated to ensure compliance with regulatory standards. Its stability under various conditions and compatibility with green chemistry principles make it an attractive choice for sustainable drug development practices. Efforts are ongoing to optimize synthetic routes that minimize waste and energy consumption while maintaining high yields.

The versatility of 2-(oxan-3-yl)ethane-1-sulfonyl chloride extends beyond pharmaceutical applications. It has found utility in materials science, where sulfonamide derivatives contribute to the development of functional polymers and coatings with enhanced durability and biocompatibility. This interdisciplinary relevance underscores its importance as a multifunctional chemical entity.

In conclusion, 2-(oxan-3-yl)ethane-1-sulfonyl chloride (CAS No. 1936058-71-7) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents and functional materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further, solidifying its role as a cornerstone in modern chemical biology.